Cas no 860625-79-2 (Benzofuran-7-ylboronic acid)

• Product Name: Benzofuran-7-ylboronic acid
• CAS No: 860625-79-2
• MF: C₈H₇BO₃
• MW: 161.950382471085
• CID: 828056
• Update Time: 2025-10-05

Benzofuran-7-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Benzofuran-7-ylboronic acid
• 1-benzofuran-7-ylboronic acid
• B-4-benzofuranylBoronic acid
• Boronic acid, 4-benzofuranyl- (9CI)
• Boronic acid, 4-benzofuranyl- (9CI)
• Benzofuran-7-boronic acid
• benzofuran-4-ylboronic acid
• Boronic acid, B-4-benzofuranyl-

• Inchi： 1S/C8H7BO3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5,10-11H
• InChI Key： SOFDEPODHUDWQF-UHFFFAOYSA-N
• SMILES： B(C1C=CC=C2OC=CC=12)(O)O

Computed Properties

• Exact Mass: 162.049
• Monoisotopic Mass: 162.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 340.4±34.0 °C(Predicted)
• PSA: 53.60000
• LogP: 0.11260
• pka: 8.18±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans